Cas no 2375268-97-4 (Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate;hydrochloride)

• Product Name: Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate;hydrochloride
• CAS No: 2375268-97-4
• MF: C₁₄H₂₆ClNO₂
• MW: 275.814743518829
• CID: 5861100
• PubChem ID: 145874483
• Update Time: 2025-05-19

Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate hydrochloride
• Z3900087112
• Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate;hydrochloride
• EN300-7444631
• 2375268-97-4

• Inchi： 1S/C14H25NO2.ClH/c1-2-17-14(16)13-6-4-3-5-12(13)11-7-9-15-10-8-11;/h11-13,15H,2-10H2,1H3;1H
• InChI Key： PXFNIPOAWJGIMO-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CCCCC1C1CCNCC1)=O

Computed Properties

• Exact Mass: 275.1652068g/mol
• Monoisotopic Mass: 275.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate;hydrochloride

Comprehensive Guide to Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride (CAS No. 2375268-97-4)

Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride (CAS No. 2375268-97-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, often referred to as ethyl piperidinyl cyclohexane carboxylate hydrochloride, is a hydrochloride salt form of a cyclohexane derivative with a piperidine moiety. Its unique structural features make it a valuable intermediate in drug discovery and development.

The molecular structure of Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride combines a cyclohexane ring with a piperidine group, which is known for its versatility in medicinal chemistry. The presence of the ethyl carboxylate group enhances its solubility and reactivity, making it suitable for various synthetic applications. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) targeting compounds, given the pharmacological relevance of piperidine derivatives.

One of the key reasons for the growing interest in CAS 2375268-97-4 is its role in the development of novel therapeutic agents. Piperidine-containing compounds are widely explored for their bioactivity, including applications in neurological disorders, pain management, and anti-inflammatory drugs. The ethyl carboxylate moiety further allows for structural modifications, enabling the creation of derivatives with optimized pharmacokinetic properties.

In recent years, the demand for high-purity Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride has increased, driven by advancements in drug discovery technologies and the need for reliable synthetic intermediates. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies, particularly in the development of GPCR-targeted therapies and enzyme inhibitors.

From a synthetic chemistry perspective, Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride offers several advantages. Its hydrochloride salt form ensures stability and ease of handling, while the ethyl ester group provides a convenient handle for further chemical transformations. This makes it a preferred choice for multi-step synthesis and structure-activity relationship (SAR) studies.

The compound's physicochemical properties, such as its melting point, solubility profile, and stability under various conditions, are critical for its application in research. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its purity, ensuring consistency in experimental outcomes.

Market trends indicate a rising interest in piperidine-based compounds, with CAS 2375268-97-4 being no exception. The compound's potential in addressing unmet medical needs, such as neurodegenerative diseases and chronic pain conditions, aligns with current healthcare priorities. Additionally, its utility in peptide mimetics and small molecule drug design further underscores its importance in modern medicinal chemistry.

For researchers and procurement specialists, sourcing Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride from reputable suppliers is essential to ensure quality and compliance with regulatory standards. Certificates of Analysis (CoA) and detailed technical data sheets are typically provided to verify the compound's specifications and suitability for intended applications.

In conclusion, Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride (CAS No. 2375268-97-4) represents a promising chemical entity with broad applicability in pharmaceutical research. Its structural features, combined with its synthetic versatility, make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative drug candidates continues to grow, this compound is poised to play a pivotal role in advancing precision medicine and targeted drug development.